N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]-2-thiophen-3-ylacetamide

• IUPAC Name: N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]-2-thiophen-3-ylacetamide
• InChI: InChI=1S/C12H17NO3S/c1-9-12(15,3-4-16-9)8-13-11(14)6-10-2-5-17-7-10/h2,5,7,9,15H,3-4,6,8H2,1H3,(H,13,14)
• InChI Key: ZFFGMTMMQLRLPE-UHFFFAOYSA-N
• Canonical SMILES: CC1C(CCO1)(CNC(=O)CC2=CSC=C2)O
• Molecular Formula: C12H17NO3S
• Molecular Weight: 255.34 g/mol

Description

N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]-2-thiophen-3-ylacetamide, also known as THA, is a synthetic compound that has been studied for its potential therapeutic applications. THA has been found to have a variety of biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]-2-thiophen-3-ylacetamide is believed to work by inhibiting the activity of acetylcholinesterase, as mentioned above. Additionally, this compound has been found to have antioxidant properties, which may help to protect neurons from oxidative stress and damage.
Biochemical and Physiological Effects:
This compound has been found to have a variety of biochemical and physiological effects. In addition to its inhibition of acetylcholinesterase and antioxidant properties, this compound has been found to increase the expression of brain-derived neurotrophic factor (BDNF), a protein that is important for the growth and survival of neurons. This compound has also been found to increase the levels of cyclic AMP (cAMP) in the brain, which may play a role in learning and memory.

Advantages and Limitations for Lab Experiments

One advantage of N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]-2-thiophen-3-ylacetamide is that it has been shown to be relatively safe and well-tolerated in animal studies. Additionally, this compound has been found to have a long half-life, which may make it a good candidate for use in humans. However, this compound has also been found to have low solubility in water, which may make it difficult to administer in certain forms.

Future Directions

There are several potential future directions for research on N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]-2-thiophen-3-ylacetamide. One area of interest is in the development of new Alzheimer's treatments based on this compound. Additionally, this compound may have potential applications in the treatment of other neurodegenerative diseases, such as Parkinson's disease or Huntington's disease. Further research is also needed to fully understand the mechanisms of action of this compound and to identify any potential side effects or limitations of its use.

Synthesis Methods

N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]-2-thiophen-3-ylacetamide can be synthesized through a multi-step process, starting with the reaction of 2-thiophenecarboxylic acid with 3-hydroxy-2-methyl-4H-pyran-4-one. The resulting intermediate is then reacted with N-methyl-N-(trimethylsilyl)acetamide to yield this compound.

Scientific Research Applications

N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]-2-thiophen-3-ylacetamide has been studied for its potential therapeutic applications in a variety of scientific research fields. One area of interest is in the treatment of Alzheimer's disease. This compound has been found to inhibit the activity of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine. This inhibition can lead to increased levels of acetylcholine in the brain, which may improve cognitive function in Alzheimer's patients.